2-methyl-2-[[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)pyrimidin-4-yl]amino]-N-(2,2,2-trifluoroethyl)butanamide

• IUPAC Name: 2-methyl-2-[[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)pyrimidin-4-yl]amino]-N-(2,2,2-trifluoroethyl)butanamide
• InChI: InChI=1S/C18H19F3N6O/c1-3-17(2,16(28)25-10-18(19,20)21)27-13-6-8-23-15(26-13)12-9-24-14-11(12)5-4-7-22-14/h4-9H,3,10H2,1-2H3,(H,22,24)(H,25,28)(H,23,26,27)
• InChI Key: ASUGUQWIHMTFJL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C(=O)NCC(F)(F)F)NC1=NC(=NC=C1)C2=CNC3=C2C=CC=N3
• Molecular Formula: C18H19F3N6O
• Molecular Weight: 392.4 g/mol

Description

2-methyl-2-[[2-(1H-pyrrolo[2,3-b]pyridin-3-yl)pyrimidin-4-yl]amino]-N-(2,2,2-trifluoroethyl)butanamide is a useful research compound. Its molecular formula is C18H19F3N6O and its molecular weight is 392.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Janus Kinase 3 Inhibitor for Rheumatoid Arthritis : VX-509 has been investigated as an oral Janus kinase 3 inhibitor in patients with rheumatoid arthritis. This application is significant because patients with rheumatoid arthritis often require multiple medications, raising the potential for drug-drug interactions (DDIs). VX-509 has shown an increase in the systemic concentration of certain drugs, such as midazolam, atorvastatin, and methyl-prednisolone, due to its metabolism by aldehyde oxidase, leading to time-dependent inhibition (TDI) of drug-metabolizing enzymes (Zetterberg et al., 2016).

• Synthesis of Pyridinyl-Pyrimidinamine Derivatives : The compound is a part of a broader category of pyridinyl-pyrimidinamine derivatives, which have been synthesized for various applications. The synthesis methods and the reactivity of these compounds have been extensively explored (Mazik & Zieliński, 1996).

• Inhibitory Activity Against Src Family-Selective Tyrosine Kinase : Pyrrolo[2,3-d]pyrimidine derivatives, closely related to this compound, have been studied for their inhibitory activity against SFK enzymes. These compounds have potential applications in the treatment of diseases where SFK enzymes are implicated (Dinçer et al., 2013).

• Potential in Antimicrobial Applications : Derivatives of pyrimidine, such as those structurally related to VX-509, have been explored for their antimicrobial potential. These studies are crucial in the search for new antimicrobial agents (Farag et al., 2009).

• Synthesis and Evaluation for Insecticidal and Antibacterial Potential : Synthesis of pyrimidine-linked heterocyclic compounds and their evaluation for insecticidal and antibacterial potential have been reported. This highlights the diverse biological activity and potential applications of these compounds (Deohate & Palaspagar, 2020).